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A comprehensive comparison of the interactions between plutonium (Pu) and uranium (U) with

steel is crucial for the long-term safety and integrity of nuclear materials and storage

containers. This guide provides a detailed analysis of their respective impacts on steel,

focusing on corrosion, diffusion, and intermetallic phase formation, supported by experimental

data.

Corrosion Behavior
The interaction of both plutonium and uranium with steel can lead to significant corrosion,

particularly at elevated temperatures. This is a critical consideration for the long-term storage of

these materials.

Uranium-Steel Interaction
When uranium is in contact with stainless steel at high temperatures, a eutectic is formed

between the uranium and the iron in the steel. This leads to the melting of the components at a

temperature lower than their individual melting points. For instance, a eutectic can form

between uranium and iron at approximately 725°C.[1] This interaction can result in the

catastrophic failure of steel containment. The formation of a U-Fe eutectic has been a known

issue for decades, with significant research conducted on the topic.[1] The corrosion rate is

influenced by factors such as temperature, time, and the specific type of steel used.
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Plutonium also forms a low-melting point eutectic with iron, a major component of steel. The

Pu-Fe eutectic melts at a significantly lower temperature, around 410°C.[2][3][4][5] This makes

the interaction between plutonium and steel a concern at temperatures that are much lower

than those for uranium. The presence of gallium in plutonium alloys, used to stabilize the delta

phase, can also influence the corrosion behavior, though research indicates that the primary

corrosion mechanism is the formation of the Pu-Fe eutectic.[3]

Comparative Data on Eutectic Formation
The following table summarizes the key differences in the eutectic formation between

plutonium/uranium and iron, a primary constituent of steel.

Actinide Eutectic Partner Eutectic Temperature (°C)

Plutonium (Pu) Iron (Fe) ~410[2][3][4][5]

Uranium (U) Iron (Fe) ~725[1]

Experimental Protocols
Diffusion Couple Experiments
A common method to study the interaction between these metals and steel is through diffusion

couple experiments. This technique involves placing the actinide metal in direct contact with a

steel sample and heating them to a specific temperature for a set duration in a controlled

environment (e.g., vacuum or inert atmosphere).

Sample Preparation: The surfaces of the actinide metal (Pu or U) and the steel coupon are

polished to a mirror finish to ensure intimate contact.

Assembly: The polished samples are clamped together in a fixture, often made of a

refractory metal like tantalum, to maintain pressure and contact at high temperatures.

Heat Treatment: The assembled diffusion couple is heated in a furnace to the desired

temperature and held for a specific time. The temperature is carefully controlled and

monitored.
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Analysis: After cooling, the diffusion couple is sectioned, and the interaction zone is analyzed

using techniques such as scanning electron microscopy (SEM), energy-dispersive X-ray

spectroscopy (EDS), and electron probe microanalysis (EPMA) to determine the extent of

diffusion and the composition of the intermetallic phases formed.[6]

Visualizing the Interaction Pathway
The following diagrams illustrate the logical workflow for evaluating the interaction of plutonium

and uranium with steel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. THE URANIUM-IRON SYSTEM (Technical Report) | OSTI.GOV [osti.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.researchgate.net/publication/254275989_Reactions_of_Uranium-Plutonium_Alloys_with_Iron
https://www.benchchem.com/product/b15484349?utm_src=pdf-body-img
https://www.benchchem.com/product/b15484349?utm_src=pdf-custom-synthesis
https://www.osti.gov/biblio/4789747
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. INTERACTIONS BETWEEN STAINLESS STEEL AND PLUTONIUM METAL | INMM
Resources [resources.inmm.org]

3. resources.inmm.org [resources.inmm.org]

4. s3.amazonaws.com [s3.amazonaws.com]

5. sti.srs.gov [sti.srs.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Study of Pu vs. U Interaction with Steel].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484349#comparative-study-of-pu-vs-u-interaction-
with-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://resources.inmm.org/annual-meeting-proceedings/interactions-between-stainless-steel-and-plutonium-metal
https://resources.inmm.org/annual-meeting-proceedings/interactions-between-stainless-steel-and-plutonium-metal
https://resources.inmm.org/system/files/patram_proceedings/2007/63.pdf
https://s3.amazonaws.com/na-st01.ext.exlibrisgroup.com/01LANL_INST/storage/alma/99/CD/03/78/A6/C2/97/A5/48/68/55/1A/7A/B7/19/3B/Accepted%20Manuscript.pdf?response-content-disposition=attachment%3B%20filename%3D%22Accepted%2520Manuscript.pdf%22%3B%20filename%2A%3DUTF-8%27%27Accepted%2520Manuscript.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251013T042350Z&X-Amz-SignedHeaders=host&X-Amz-Expires=119&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251013%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Signature=2d77ee345b2461e97a7ca022829694eec6bb1cef7b859068d522fe65d2aab3e9
https://sti.srs.gov/fulltext/SRNL-RP-2013-00116-R1.pdf
https://www.researchgate.net/publication/254275989_Reactions_of_Uranium-Plutonium_Alloys_with_Iron
https://www.benchchem.com/product/b15484349#comparative-study-of-pu-vs-u-interaction-with-steel
https://www.benchchem.com/product/b15484349#comparative-study-of-pu-vs-u-interaction-with-steel
https://www.benchchem.com/product/b15484349#comparative-study-of-pu-vs-u-interaction-with-steel
https://www.benchchem.com/product/b15484349#comparative-study-of-pu-vs-u-interaction-with-steel
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

